Cas no 152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI))
152558-63-9 structure
Product Name:2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
CAS No:152558-63-9
MF:C16H22ClNO2
MW:297.812493085861
CID:99198
PubChem ID:71308438
Update Time:2025-04-18
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
- 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol,hydrochloride
- DL-Propranolol-[4-3H] hydrochloride
- DL-[4-3H]PROPANOLOL HYDROCHLORIDE
- 152558-63-9
- Dl-propranolol-[4-3h]hydrochloride
- 1-{[(4-~3~H)Naphthalen-1-yl]oxy}-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)
- 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol;hydrochloride
- DTXSID40745504
-
- Inchi: 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H/i7T;
- InChI Key: ZMRUPTIKESYGQW-GSAKUAQZSA-N
- SMILES: Cl.O(C1C=CC([3H])=C2C=CC=CC=12)CC(CNC(C)C)O
Computed Properties
- Exact Mass: 297.14200
- Monoisotopic Mass: 297.1421309g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Color/Form: liquid
- PSA: 41.49000
- LogP: 3.77040
- Solubility: Not determined
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:3
- Hazard Category Code: 11-20/21/22-36/37/38
- Safety Instruction: S16; S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R11; R20/21/22; R36/37/38
- Storage Condition:2-8°C
2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)) Related Products
- 525-66-6(Propranolol)
- 98897-23-5(rac-Propranolol-d7)
- 81907-81-5(rac 7-Hydroxy Propranolol)
- 5051-22-9(2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, (2R)-)
- 81907-82-6(1-Naphthalenol,5-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
- 18507-09-0(4-Methoxy Propranolol)
- 57526-81-5(Prenalterol)
- 10476-53-6(1-Naphthalenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk